Cas no 2228476-31-9 (4-(2-aminocyclopropyl)-2-methoxy-6-nitrophenol)

• Product Name: 4-(2-aminocyclopropyl)-2-methoxy-6-nitrophenol
• CAS No: 2228476-31-9
• MF: C₁₀H₁₂N₂O₄
• MW: 224.213282585144
• CID: 6027737
• PubChem ID: 165884568
• Update Time: 2025-07-16

4-(2-aminocyclopropyl)-2-methoxy-6-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 4-(2-aminocyclopropyl)-2-methoxy-6-nitrophenol
• EN300-2000669
• 2228476-31-9

• Inchi： 1S/C10H12N2O4/c1-16-9-3-5(6-4-7(6)11)2-8(10(9)13)12(14)15/h2-3,6-7,13H,4,11H2,1H3
• InChI Key： YPWJMWWRANIIGA-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=C(C=1)C1CC1N)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 224.07970687g/mol
• Monoisotopic Mass: 224.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 101Ų

Additional information on 4-(2-aminocyclopropyl)-2-methoxy-6-nitrophenol

Chemical Profile of 4-(2-aminocyclopropyl)-2-methoxy-6-nitrophenol (CAS No: 2228476-31-9)

4-(2-aminocyclopropyl)-2-methoxy-6-nitrophenol, identified by the Chemical Abstracts Service Number (CAS No) 2228476-31-9, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to the class of nitroaromatic derivatives, characterized by the presence of a nitro group (-NO₂) and an amino substituent (-NH₂) in its molecular framework. The structural motif of this molecule incorporates a cyclopropyl ring, which introduces a three-membered carbon heterocycle, enhancing its potential for diverse chemical interactions and biological activities.

The significance of 4-(2-aminocyclopropyl)-2-methoxy-6-nitrophenol lies in its potential applications as a key intermediate in the synthesis of bioactive molecules. The combination of the amino and nitro functional groups provides multiple sites for chemical modification, enabling the development of novel derivatives with tailored pharmacological properties. In recent years, there has been growing interest in nitroaromatic compounds due to their role as precursors in drug discovery and their involvement in various biochemical pathways.

One of the most compelling aspects of this compound is its structural similarity to known pharmacophores found in therapeutic agents. The presence of a cyclopropyl group, which is less common in pharmaceuticals but highly versatile, suggests that 4-(2-aminocyclopropyl)-2-methoxy-6-nitrophenol may exhibit unique binding affinities and metabolic stability. These characteristics are particularly valuable in the design of drugs that require prolonged biological activity and resistance to degradation.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies have indicated that 4-(2-aminocyclopropyl)-2-methoxy-6-nitrophenol may interact with various target proteins, including enzymes and receptors involved in inflammatory responses and cancer pathways. This has opened up new avenues for exploring its potential as an anti-inflammatory or chemotherapeutic agent.

The methoxy group (-OCH₃) in the molecule further enhances its reactivity, allowing for further functionalization through nucleophilic substitution or etherification reactions. This flexibility makes it an attractive scaffold for medicinal chemists seeking to develop novel drug candidates with improved efficacy and reduced side effects.

In vitro studies have begun to uncover the pharmacological profile of 4-(2-aminocyclopropyl)-2-methoxy-6-nitrophenol. Initial experiments suggest that it may exhibit inhibitory effects on certain enzymes implicated in disease processes. For instance, preliminary data indicates that this compound may interfere with the activity of cyclooxygenase (COX), an enzyme crucial in prostaglandin synthesis and inflammation. Such findings are particularly intriguing given the widespread use of COX inhibitors as therapeutic agents.

The synthesis of 4-(2-aminocyclopropyl)-2-methoxy-6-nitrophenol involves multi-step organic reactions, starting from readily available aromatic precursors. The introduction of the nitro group is typically achieved through nitration reactions, while the cyclopropyl substituent is incorporated via ring-closing metathesis or other cycloalkylation techniques. The methoxy group is commonly introduced through methylation reactions or direct functionalization of the aromatic ring.

The role of computational modeling in optimizing synthetic routes cannot be overstated. By leveraging molecular modeling software, researchers can predict reaction outcomes and optimize conditions for higher yields and purity. This approach not only accelerates the discovery process but also minimizes experimental trial-and-error, making drug development more efficient.

As interest in bioorthogonal chemistry grows, compounds like 4-(2-aminocyclopropyl)-2-methoxy-6-nitrophenol are being explored for their potential use in labeling and tracking biological molecules. The unique reactivity of their functional groups allows them to participate in selective chemical reactions within complex biological systems, providing valuable tools for researchers studying cellular processes.

The environmental impact of synthesizing and using such compounds is also a critical consideration. Efforts are underway to develop greener synthetic methodologies that reduce waste and hazardous byproducts. Catalytic processes and solvent-free reactions are being investigated as alternatives to traditional synthetic routes, aligning with global sustainability goals.

In conclusion, 4-(2-aminocyclopropyl)-2-methoxy-6-nitrophenol (CAS No: 2228476-31-9) represents a promising candidate for further research and development in pharmaceutical chemistry. Its unique structural features, combined with its potential biological activities, make it a valuable scaffold for designing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.